Farnesal Farnesal Farnesal has been reported as specific lipid substrate for aldo-keto reductase 1B10 (AKR1B10). The incubation of farnesol with the protoplast of Botryococcus braunii B race strain leads to the formation of farnesal and 3-hydroxy-2,3-dihydrofarnesal.
(2-trans, 6-trans)-Farnesal, also known as (2e, 6e)-farnesal, belongs to the class of organic compounds known as sesquiterpenoids. These are terpenes with three consecutive isoprene units. Thus, (2-trans, 6-trans)-farnesal is considered to be an isoprenoid lipid molecule (2-trans, 6-trans)-Farnesal is considered to be a practically insoluble (in water) and relatively neutral molecule. Within the cell, (2-trans, 6-trans)-farnesal is primarily located in the membrane (predicted from logP) and cytoplasm (2-trans, 6-trans)-Farnesal is a floral and minty tasting compound that can be found in a number of food items such as leek, saskatoon berry, cloudberry, and dock. This makes (2-trans, 6-trans)-farnesal a potential biomarker for the consumption of these food products.
Farnesal is a farnesane sesquiterpenoid and an enal.
Brand Name: Vulcanchem
CAS No.: 19317-11-4
VCID: VC21062305
InChI: InChI=1S/C15H24O/c1-13(2)7-5-8-14(3)9-6-10-15(4)11-12-16/h7,9,11-12H,5-6,8,10H2,1-4H3/b14-9+,15-11+
SMILES: CC(=CCCC(=CCCC(=CC=O)C)C)C
Molecular Formula: C15H24O
Molecular Weight: 220.35 g/mol

Farnesal

CAS No.: 19317-11-4

Cat. No.: VC21062305

Molecular Formula: C15H24O

Molecular Weight: 220.35 g/mol

* For research use only. Not for human or veterinary use.

Farnesal - 19317-11-4

Specification

Description Farnesal has been reported as specific lipid substrate for aldo-keto reductase 1B10 (AKR1B10). The incubation of farnesol with the protoplast of Botryococcus braunii B race strain leads to the formation of farnesal and 3-hydroxy-2,3-dihydrofarnesal.
(2-trans, 6-trans)-Farnesal, also known as (2e, 6e)-farnesal, belongs to the class of organic compounds known as sesquiterpenoids. These are terpenes with three consecutive isoprene units. Thus, (2-trans, 6-trans)-farnesal is considered to be an isoprenoid lipid molecule (2-trans, 6-trans)-Farnesal is considered to be a practically insoluble (in water) and relatively neutral molecule. Within the cell, (2-trans, 6-trans)-farnesal is primarily located in the membrane (predicted from logP) and cytoplasm (2-trans, 6-trans)-Farnesal is a floral and minty tasting compound that can be found in a number of food items such as leek, saskatoon berry, cloudberry, and dock. This makes (2-trans, 6-trans)-farnesal a potential biomarker for the consumption of these food products.
Farnesal is a farnesane sesquiterpenoid and an enal.
CAS No. 19317-11-4
Molecular Formula C15H24O
Molecular Weight 220.35 g/mol
IUPAC Name (2E,6E)-3,7,11-trimethyldodeca-2,6,10-trienal
Standard InChI InChI=1S/C15H24O/c1-13(2)7-5-8-14(3)9-6-10-15(4)11-12-16/h7,9,11-12H,5-6,8,10H2,1-4H3/b14-9+,15-11+
Standard InChI Key YHRUHBBTQZKMEX-YFVJMOTDSA-N
Isomeric SMILES CC(=CCC/C(=C/CC/C(=C/C=O)/C)/C)C
SMILES CC(=CCCC(=CCCC(=CC=O)C)C)C
Canonical SMILES CC(=CCCC(=CCCC(=CC=O)C)C)C

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